Cas no 2350578-82-2 (rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2350578-82-2
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 5631225
• PubChem ID: 165920737
• Update Time: 2025-06-14

rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2350578-82-2
• EN300-28294371
• rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H21NO6/c1-21-15(22-2)13-9-17(8-12(13)14(18)19)16(20)23-10-11-6-4-3-5-7-11/h3-7,12-13,15H,8-10H2,1-2H3,(H,18,19)/t12-,13-/m1/s1
• InChI Key： WFYLTRDOTVQSJV-CHWSQXEVSA-N
• SMILES： O(C)C([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 323.13688739g/mol
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.3Ų

Additional information on rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid (CAS No. 2350578-82-2)

The compound rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid (CAS No. 2350578-82-2) is a highly specialized chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the benzyloxy carbonyl protecting group and the dimethoxymethyl moiety, make it a valuable intermediate for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in asymmetric synthesis and drug discovery, particularly in the context of protease inhibitors and peptidomimetics.

In recent years, the demand for chiral building blocks like rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's ability to introduce stereochemical complexity into molecular frameworks aligns with the growing focus on enantioselective catalysis and green chemistry. Users often inquire about its synthetic routes, purity standards, and compatibility with solid-phase peptide synthesis (SPPS), reflecting its importance in modern medicinal chemistry.

The pyrrolidine core of this compound is a recurring motif in FDA-approved drugs, particularly those targeting neurological disorders and metabolic diseases. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores. Laboratories specializing in high-throughput screening (HTS) often utilize this compound to explore structure-activity relationships (SAR) in novel drug candidates. Additionally, its CAS No. 2350578-82-2 serves as a critical identifier for regulatory compliance and patent literature searches.

From a technical perspective, the dimethoxymethyl group in rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid offers stability under acidic conditions, making it suitable for multi-step synthetic protocols. This attribute is particularly valuable in the synthesis of macrocyclic compounds and natural product analogs. Researchers frequently investigate its role in click chemistry and bioconjugation, where its orthogonal reactivity is leveraged for modular assembly.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety and waste minimization. The compound's stability under ambient conditions makes it a practical choice for industrial-scale applications, aligning with the principles of sustainable chemistry. Users often seek guidance on its storage conditions, solubility profiles, and compatibility with common reagents like DCC (dicyclohexylcarbodiimide) and HOBt (hydroxybenzotriazole).

In summary, rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(dimethoxymethyl)pyrrolidine-3-carboxylic acid (CAS No. 2350578-82-2) represents a versatile and indispensable tool for synthetic chemists and pharmaceutical researchers. Its structural elegance and functional diversity continue to inspire innovations in drug design and chemical biology, addressing some of the most pressing challenges in modern science.